Elsovaptan

• Molecular Formula: C19H20ClN5O2
• Molecular Weight: 385.8 g/mol
• InChI: InChI=1S/C19H20ClN5O2/c1-13-8-27-16-7-14(20)3-4-15(16)25(13)18(26)24-11-19(12-24)9-23(10-19)17-21-5-2-6-22-17/h2-7,13H,8-12H2,1H3/t13-/m0/s1
• InChIKey: NDNOBDLJIOFPTI-ZDUSSCGKSA-N

Elsovaptan: Selective V1a Antagonist Profile

Elsovaptan is a small molecule, non-peptide antagonist of the arginine-vasopressin (AVP) V1a receptor (V1aR) . It is chemically designated by its CAS number 2296801-25-5 and has the molecular formula C19H20ClN5O2 with a molecular weight of 385.85 g/mol [1]. As a V1a-selective agent, it is a research compound of interest for studies investigating the role of the V1a receptor in physiological and pathophysiological processes, particularly in the context of Alzheimer's disease . This guide is intended to clarify its specific, quantifiable differentiation compared to other vasopressin receptor antagonists for informed scientific procurement.

Target Selective V1a receptor antagonist

Scaffold Structurally distinct diazaspiro[3.3]heptane chemotype

Use Context Preclinical V1a-mediated neuropsychiatric and vascular pathway research

• [1] DrugFuture. (n.d.). ELSOVAPTAN. Retrieved April 19, 2026. View Source

Elsovaptan: Irreplaceable in V1a Research

The vasopressin receptor antagonist class ('vaptans') is not interchangeable due to fundamental differences in receptor subtype selectivity (V1a, V1b, V2) which dictates distinct physiological outcomes [1]. Substituting a V1a-selective antagonist like Elsovaptan with a V2-selective antagonist (e.g., tolvaptan, lixivaptan) or a mixed V1a/V2 antagonist (e.g., conivaptan) will produce an entirely different pharmacological profile, confounding research focused on V1a-mediated pathways . Furthermore, even among V1a antagonists, differences in potency, selectivity window, oral bioavailability, and CNS penetration critically influence experimental design and data interpretation, making precise compound selection based on quantitative evidence essential for reproducible science .

Elsovaptan (V1a)

Alternative Vaptans

Receptor

V1a selective

V2 or dual V1a/V2; may redirect to renal aquaretic pathways

Scaffold

Diazaspiro[3.3]heptane

Indoline, azetidinone, or other cores; binding and brain penetration may differ

Experimental Objective

V1a-mediated vascular/CNS endpoints

Misaligned pharmacology may confound target-engagement interpretation

• [1] Decaux, G., Soupart, A., & Vassart, G. (2008). Non-peptide arginine-vasopressin antagonists: the vaptans. The Lancet, 371(9624), 1624-1632. View Source

Elsovaptan Differentiation Evidence

Chemotype: Diazaspiroheptane vs Indoline Scaffold

Elsovaptan is a selective antagonist for the V1a vasopressin receptor . This is a critical differentiation from the clinically used V2-selective antagonists (tolvaptan, lixivaptan, satavaptan) which induce aquaresis, and from the mixed V1a/V2 antagonist conivaptan [1]. V1a receptors are primarily involved in vasoconstriction, platelet aggregation, and CNS functions, whereas V2 receptors mediate antidiuresis in the kidney [1]. Therefore, Elsovaptan's V1a selectivity defines its utility in research unrelated to water balance.

Scaffold Chemotype

Head-to-head

2,6-Diazaspiro[3.3]heptane vs. indoline/isoindoline (MW ~38% smaller; spirocyclic diamine vs fused heterocycle)

Scaffold divergence may impact binding pose and off-target liability profile

Structural comparison from patent and vendor data

Evidence Dimension	Primary Receptor Target
Target Compound Data	V1a (selective antagonist)
Comparator Or Baseline	Tolvaptan (V2-selective, Ki=0.43 nM for V2), Lixivaptan (V2-selective, IC50=1.2 nM for hV2), Conivaptan (V1a/V2 mixed, Ki=0.48 nM for V1a, 3.04 nM for V2)
Quantified Difference	Qualitative difference in targeted physiological pathway (V1a-mediated vs. V2-mediated vs. mixed)
Conditions	N/A - Target-based classification

Why This Matters

Procurement must align compound selectivity with the intended experimental pathway; using a V2 antagonist for a V1a study will yield irrelevant or misleading results.

• [1] Decaux, G., Soupart, A., & Vassart, G. (2008). Non-peptide arginine-vasopressin antagonists: the vaptans. The Lancet, 371(9624), 1624-1632. View Source

V1a vs V2 Receptor Subtype Selectivity

While Elsovaptan is described as a 'potent, selective vasopressin receptor V1a antagonist' , a specific quantitative measure of its potency (e.g., Ki or IC50 value) at the human V1a receptor could not be found in primary literature, patents, or authoritative databases. This contrasts with other V1a antagonists for which data is available, such as Relcovaptan (SR-49059) with a Ki of 1.4 nM, SRX-246 with a Ki of 0.3 nM, and RGH-122 with a Ki/IC50 of 0.3/0.9 nM . The absence of a published, verifiable potency value is a critical piece of information for researchers planning competitive binding or functional assays.

V1a vs V2 Selectivity

Class-level

Elsovaptan targets V1a; tolvaptan V2 Ki 0.43 nM (V2-selective, ~29-fold over V1a)

Selectivity direction determines vascular/CNS vs renal pathway engagement

Elsovaptan-specific Ki values not publicly reported

Evidence Dimension	Potency at human V1a receptor
Target Compound Data	Not quantified in public domain
Comparator Or Baseline	Relcovaptan (Ki = 1.4 nM), SRX-246 (Ki = 0.3 nM), RGH-122 (Ki = 0.3 nM)
Quantified Difference	Unknown
Conditions	N/A

Why This Matters

This evidence gap is crucial for procurement: Elsovaptan cannot be quantitatively compared to other V1a antagonists for potency, which is a primary driver of experimental design and dosing.

Elsovaptan Research Applications

In Vitro V1a Target Engagement & Profiling

Elsovaptan is a suitable tool for investigating the direct, V1a-specific roles in cellular signaling pathways in vitro . Given its V1a selectivity , it can be used to block vasopressin-induced V1a activation in cell lines expressing this receptor, while leaving V2 or V1b signaling unaffected. This is essential for dissecting the distinct contributions of V1a in processes like vasoconstriction or cellular proliferation. However, researchers must be aware of the unquantified potency and are advised to first perform a dose-response curve in their specific assay system .

V1a-Mediated Behavioral Pharmacology In Vivo

Elsovaptan has been indicated for application in Alzheimer's disease research . This likely stems from the known role of V1a receptors in the central nervous system, including cognitive function and social behavior . In this context, Elsovaptan could be used in preclinical models to probe the therapeutic hypothesis that V1a antagonism may modulate disease-related pathology or symptoms . As with in vitro studies, the lack of quantitative CNS penetration data requires empirical determination of brain exposure in the chosen model .

Raynaud's & Cold-Induced Vasospasm Models

In animal models, Elsovaptan's selective V1a antagonism can be used to differentiate V1a-mediated effects from those mediated by V2 receptors . For instance, while V2 antagonists like tolvaptan induce a clear aquaresis , Elsovaptan is not expected to have this effect, allowing researchers to isolate V1a-specific cardiovascular or behavioral outcomes. This is a classic use case for subtype-selective pharmacological tools.

Reference Standard for Vaptan Analytical Methods

While Elsovaptan is a V1a-selective antagonist , its suitability for a given project is conditional. For experiments where a precisely defined potency (Ki/IC50) or known in vivo pharmacokinetic profile is required, alternative V1a antagonists with more complete public data profiles, such as Relcovaptan, SRX-246, or RGH-122 , may be a more appropriate choice. Procurement of Elsovaptan is best justified when its specific, uncharacterized properties are the subject of investigation, or when it is used as a V1a-selective control alongside compounds with well-defined parameters .

Application

Selection Property

Validation Focus

In vitro V1a target engagement & profiling

Distinct diazaspiroheptane scaffold for selectivity panels

Minimize chemotype-specific assay artifacts

V1a-mediated behavioral pharmacology in vivo

Potential CNS penetration characteristics (lower MW than larger V1a antagonists)

Differentiate V1a-mediated behavioral endpoints from off-target effects

Cold-induced vasospasm models

Alternative V1a chemotype for vasorelaxation studies

Explore structure-vasorelaxation relationships

Reference standard for analytical methods

Defined INN substance with published identity

HPLC/MS method development and stability studies